Cas no 19634-95-8 (9(5H)-Phenanthrenone,4b,6,7,8,8a,10-hexahydro-, cis- (9CI))
19634-95-8 structure
Product Name:9(5H)-Phenanthrenone,4b,6,7,8,8a,10-hexahydro-, cis- (9CI)
CAS No:19634-95-8
MF:C14H16O
MW:200.276244163513
CID:234937
PubChem ID:318258
Update Time:2025-04-19
9(5H)-Phenanthrenone,4b,6,7,8,8a,10-hexahydro-, cis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 9(5H)-Phenanthrenone,4b,6,7,8,8a,10-hexahydro-, cis- (9CI)
- 5,6,7,8,8a,10-hexahydro-4bH-phenanthren-9-one
- (+-)-trans-4b,6,7,8,8a,10-hexahydro-5H-phenanthren-9-one
- AC1L7XPJ
- NSC254117
- DTXSID40312391
- 19634-95-8
- NSC-254117
-
- Inchi: 1S/C14H16O/c15-14-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)14/h1-2,5-6,12-13H,3-4,7-9H2
- InChI Key: RHJQPGUUNSNZJR-UHFFFAOYSA-N
- SMILES: O=C1CC2C=CC=CC=2C2CCCCC21
Computed Properties
- Exact Mass: 200.12018
- Monoisotopic Mass: 200.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 3.08560
9(5H)-Phenanthrenone,4b,6,7,8,8a,10-hexahydro-, cis- (9CI) Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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